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Compound of Interest

Compound Name: Direct red 79

Cat. No.: B162066

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Direct Red
79, a disazo dye, in various solvents. The information presented herein is intended to support
research, development, and quality control activities where this dye is utilized. This document
summarizes key solubility data, outlines experimental protocols for solubility determination, and
provides a logical workflow for assessing dye solubility.

Core Solubility Data

Direct Red 79 exhibits its highest solubility in agueous solutions, with solubility increasing at
higher temperatures. Its solubility in common organic solvents is limited. The following table
summarizes the available quantitative and qualitative solubility data for Direct Red 79.
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Solvent Temperature (°C) Solubility Source
Water 20 2.14 g/L [1]
Water 60 15 g/L [1][2][3]
Water 97 24 g/L [1112][3]
Ethanol Not Specified Slightly Soluble [21[3114]
Ethylene Glycol Ether ~ Not Specified Slightly Soluble [1]
Other Organic N

Solvents Not Specified Insoluble [21[31[4]

Qualitative Observations:

» In water, Direct Red 79 dissolves to form a red to blue-light red solution.[2][3][4]

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of Direct Red 79 are not
readily available in the public domain, several established methodologies for assessing the
solubility of dyes can be adapted. The choice of method often depends on the solvent, the
required precision, and the available equipment.

Gravimetric Method

This is a common and straightforward method for determining the saturation solubility of a dye
in a particular solvent.

Methodology:

e Supersaturation: An excess amount of Direct Red 79 is added to a known volume of the
solvent in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,
24-48 hours) to ensure that equilibrium is reached and the solution is saturated.
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o Separation: The undissolved dye is separated from the saturated solution by filtration or
centrifugation. Care must be taken to maintain the temperature during this step to prevent
precipitation.

o Solvent Evaporation: A known volume of the clear, saturated filtrate is carefully transferred to
a pre-weighed container. The solvent is then evaporated under controlled conditions (e.g., in
an oven or under vacuum) until a constant weight of the dissolved dye is obtained.

» Calculation: The solubility is calculated by dividing the mass of the dissolved dye by the
volume of the solvent used.

Spectrophotometric Method

This method is suitable for colored compounds like Direct Red 79 and relies on the Beer-
Lambert law.

Methodology:

» Calibration Curve: A series of standard solutions of Direct Red 79 with known concentrations
in the solvent of interest are prepared. The absorbance of each standard is measured at the
wavelength of maximum absorbance (Amax) using a UV-Vis spectrophotometer. A calibration
curve of absorbance versus concentration is then plotted.

o Saturated Solution Preparation: A saturated solution of Direct Red 79 is prepared as
described in the gravimetric method (steps 1 and 2).

 Dilution and Measurement: A small, accurately measured volume of the clear, saturated
solution is diluted with a known volume of the solvent to bring the absorbance within the
linear range of the calibration curve. The absorbance of the diluted solution is then measured
at Amax.

o Calculation: The concentration of the diluted solution is determined from the calibration
curve. The original concentration of the saturated solution, and thus the solubility, is then
calculated by taking the dilution factor into account.

"Solubility Titration" Method
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This is a rapid method, particularly for sparingly soluble compounds, that relies on detecting the
point at which solubility is exceeded.[5]

Methodology:

Initial Solution: A known volume of the solvent is placed in a suitable container.

e Incremental Addition: Small, known amounts of Direct Red 79 are incrementally added to
the solvent with continuous stirring.

e Monitoring: After each addition, the solution is monitored for an abrupt change in a physical
property, such as light scattering or extinction, using a spectrophotometer or nephelometer.

[5]

» Endpoint Determination: The point at which a sharp increase in light scattering or extinction
is observed indicates that the solubility limit has been reached. The solubility is then
calculated based on the total amount of dye added up to that point.[5]

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for determining the solubility of a dye such
as Direct Red 79.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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